1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethanone
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Description
1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C19H19FN2O2S and its molecular weight is 358.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds derived from 1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethanone have been investigated for their antimicrobial properties. Notably, derivatives synthesized using techniques like the Gewald synthesis and the Vilsmeier-Haack reaction demonstrated significant antimicrobial activity, particularly against specific bacterial and fungal organisms (Puthran et al., 2019).
Antioxidant and Anticancer Activity
Research has also focused on the antioxidant and anticancer potential of derivatives of this compound. Studies have shown that certain derivatives possess considerable antioxidant properties and exhibit activity against cancer cell lines such as human glioblastoma U-87 and breast cancer MDA-MB-231, highlighting their therapeutic potential (Tumosienė et al., 2020).
Anti-Cancer Effects on Laryngeal Carcinoma
In vitro studies have demonstrated that certain sulfur-containing heterocyclic analogs of this compound, particularly those with hydroxyl groups, show selective antiproliferative activity against laryngeal cancer cells. These compounds have been found to induce apoptosis and arrest cancer cells in the Sub-G1 phase, suggesting their potential as chemotherapeutic agents (Haridevamuthu et al., 2023).
Role in Fluorescent Molecular Structures
The compound has been utilized in the synthesis of twisted π-conjugated molecules, leading to the creation of crystals with varied fluorescent colors. This application is significant in the field of material science, particularly for the development of organic light-emitting transistors and other photonic devices (Dong et al., 2012).
Synthesis of Functionalized Sulfur-Containing Molecules
The compound's derivatives have been synthesized and shown to induce cell cycle arrest and apoptosis in carcinoma cells, highlighting its relevance in cancer research and potential therapeutic applications (Haridevamuthu et al., 2023).
Properties
IUPAC Name |
1-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O2S/c1-24-17-7-5-14(6-8-17)12-18(23)22-10-9-21-19(22)25-13-15-3-2-4-16(20)11-15/h2-8,11H,9-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQFHSWFITBIROA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.